Cas no 7120-13-0 (6-(4-Bromophenyl)imidazo2,1-b1,3thiazole)

6-(4-Bromophenyl)imidazo2,1-b1,3thiazole structure
7120-13-0 structure
Product Name:6-(4-Bromophenyl)imidazo2,1-b1,3thiazole
CAS No:7120-13-0
MF:C11H7BrN2S
MW:279.155679941177
MDL:MFCD00269210
CID:85828
PubChem ID:667712
Update Time:2025-04-18

6-(4-Bromophenyl)imidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

    • 6-(4-Bromophenyl)imidazo[2,1-b]thiazole
    • 6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOLE
    • 6-(4-Bromophenyl)imidazo[2,1-b]thiazole, AldrichCPR
    • MFCD00269210
    • 3T-0252
    • DTXSID90349879
    • 5,6-Dihydro-1,4-dithiine-2,3-dicarboxylicanhydride
    • HMS1367G08
    • CS-0455134
    • AKOS001025755
    • 6-(4-bromophenyl)-imidazo[2,1-b]thiazole
    • Z56756034
    • 7120-13-0
    • GIARQEDFNKBIQY-UHFFFAOYSA-N
    • FT-0740886
    • CCG-103829
    • SCHEMBL969616
    • 6-(4-Bromophenyl)imidazo[2,1-b]-1,3-thiazole
    • Bionet2_001196
    • 6-(4-Bromo-phenyl)-imidazo[2,1-b]thiazole
    • SDCCGSBI-0658231.P001
    • DB-030260
    • STK830481
    • AF-399/32023021
    • 6-(4-Bromophenyl)imidazo2,1-b1,3thiazole
    • MDL: MFCD00269210
    • Inchi: 1S/C11H7BrN2S/c12-9-3-1-8(2-4-9)10-7-14-5-6-15-11(14)13-10/h1-7H
    • InChI Key: GIARQEDFNKBIQY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CN2C=CSC2=N1

Computed Properties

  • Exact Mass: 277.95100
  • Monoisotopic Mass: 277.951
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2
  • Topological Polar Surface Area: 45.5A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.67
  • Refractive Index: 1.75
  • PSA: 45.54000
  • LogP: 3.82530
  • Solubility: Not available

6-(4-Bromophenyl)imidazo2,1-b1,3thiazole Security Information

  • Hazard Category Code: 22-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn

6-(4-Bromophenyl)imidazo2,1-b1,3thiazole Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

6-(4-Bromophenyl)imidazo2,1-b1,3thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB176690-500 mg
6-(4-Bromophenyl)imidazo[2,1-b][1,3]thiazole; .
7120-13-0
500mg
€132.00 2023-05-07
abcr
AB176690-1 g
6-(4-Bromophenyl)imidazo[2,1-b][1,3]thiazole; .
7120-13-0
1g
€223.80 2023-05-07
Apollo Scientific
OR32674-1g
6-(4-Bromophenyl)imidazo[2,1-b][1,3]thiazole
7120-13-0 99+%
1g
£96.00 2025-02-20
Apollo Scientific
OR32674-5g
6-(4-Bromophenyl)imidazo[2,1-b][1,3]thiazole
7120-13-0 99+%
5g
£468.00 2025-02-20
Alichem
A059004681-250mg
6-(4-Bromophenyl)imidazo[2,1-b]thiazole
7120-13-0 97%
250mg
$155.54 2023-09-01
Alichem
A059004681-1g
6-(4-Bromophenyl)imidazo[2,1-b]thiazole
7120-13-0 97%
1g
$418.56 2023-09-01
eNovation Chemicals LLC
D766823-250mg
6-(4-Bromophenyl)imidazo[2,1-b]thiazole
7120-13-0 97%
250mg
$390 2024-06-07
eNovation Chemicals LLC
D766823-1g
6-(4-Bromophenyl)imidazo[2,1-b]thiazole
7120-13-0 97%
1g
$395 2023-09-02
Chemenu
CM427593-1g
6-(4-Bromophenyl)imidazo[2,1-b]thiazole
7120-13-0 95%+
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$122 2024-07-24
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01087-1g
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7120-13-0 -
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¥2788.0 2024-07-19

6-(4-Bromophenyl)imidazo2,1-b1,3thiazole Related Literature

  • 1. The structure of the benzil monoximes: X-ray analysis of benzil α-monoxime p-bromobenzoate
    K. Ann Kerr,J. Monteath Robertson,G. A. Sim J. Chem. Soc. B 1967 1305
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